Cas no 263717-53-9 (Propyl pyrazole triol)

• Product Name: Propyl pyrazole triol
• CAS No: 263717-53-9
• MF: C₂₄H₂₂N₂O₃
• MW: 386.443086147308
• CID: 247614
• PubChem ID: 24278470
• Update Time: 2025-06-22

Propyl pyrazole triol Chemical and Physical Properties

Names and Identifiers

• Phenol,4,4',4''-(4-propyl-1H-pyrazole-1,3,5-triyl)tris-
• 1,3,5-Tris(4-hydroxyphenyl)-4-propyl-1H-pyrazole
• PPT
• Propylpyrazole Triol
• 4-[2,3-bis(4-hydroxyphenyl)-4-propyl-1H-pyrazol-5-ylidene]cyclohexa-2,5-dien-1-one
• Propyl pyrazole triol
• BS-50587
• NCGC00025159-01
• 4-[2,5-BIS(4-HYDROXYPHENYL)-4-PROPYLPYRAZOL-3-YL]PHENOL
• SR-01000075913-9
• NCGC00261260-01
• NCGC00025159-04
• NCGC00015511-02
• Lopac0_000575
• NCGC00015511-05
• 1,3,5-tris(4-hydroxyphenyl)-4-propylpyrazole
• Q27088459
• SR-01000075913-6
• SR-01000075913
• SDCCGSBI-0050557.P002
• 1,3,5-Tris(4-hydroxyphenyl)-4-propyl-1H-pyrazole, powder, >=98% (HPLC)
• 0T83Y6JZPF
• Lopac-H-6036
• CHEBI:92007
• 4,4',4''-(4-Propyl-[1H]-pyrazole-1,3,5-triyl)trisphenol
• HMS3261D12
• 4,4',4''-(4-propylpyrazole-1,3,5-triyl)trisphenol
• CHEMBL441282
• NS00134116
• Phenol, 4,4',4''-(4-propyl-1H-pyrazole-1,3,5-triyl)tris-
• NCGC00025159-03
• FT-0739972
• C24H22N2O3
• HMS2233O06
• CS-0019976
• NCGC00015511-12
• 4,4',4''-(4-propyl-(1H)-pyrazole-1,3,5-triyl)trisphenol
• E73988
• H 6036
• Q27163803
• SR-01000075913-3
• UNII-0T83Y6JZPF
• LP00575
• BP162642
• NCGC00015511-01
• Tox21_500575
• SMR000326968
• CCG-204664
• HB2499
• DTXSID9040392
• 4,4',4'-(4-Propyl-[1H]-pyrazole-1,3,5-triyl)trisphenol
• NCGC00025159-02
• NCGC00015511-06
• Tocris-1426
• 4-(1,5-bis(4-hydroxyphenyl)-4-propyl-1,2-dihydro-3H-pyrazol-3-ylidene)cyclohexa-2,5-dien-1-one
• 263717-53-9
• 1,3,5-Tri-(4'-hydroxyphenyl)-4-propyl-1H-pyrazole
• MLS001056593
• 4,4',4''-(4-propyl-1H-pyrazole-1,3,5-triyl)triphenol
• HMS3267J14
• NCGC00015511-03
• PROPYLPYRAZOLETRIOL
• GTPL2819
• PPT trisphenol compound
• HMS3676O22
• NCGC00015511-04
• BDBM50398935
• AKOS024456590
• EU-0100575
• SR-01000075913-1
• HY-100689
• HMS3650I12
• SCHEMBL426190
• 4-Propyl-1,3,5-tri((4-hydroxy)phenyl)pyrazole
• J-016401
• HMS3412O22
• MFCD03453628
• BRD-K00312224-001-03-8
• CHEBI:64110
• 4-[2,3-bis(4-hydroxyphenyl)-4-propyl-1H-pyrazol-5-ylidene]-1-cyclohexa-2,5-dienone
• DB-014970
• BRD-K00312224-001-09-5

• MDL： MFCD03453628
• Inchi： 1S/C24H22N2O3/c1-2-3-22-23(16-4-10-19(27)11-5-16)25-26(18-8-14-21(29)15-9-18)24(22)17-6-12-20(28)13-7-17/h4-15,27-29H,2-3H2,1H3
• InChI Key： IOTXSIGGFRQYKW-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1=C(C(C2C=CC(=CC=2)O)=NN1C1C=CC(=CC=1)O)CCC

Computed Properties

• Exact Mass: 386.16300
• Monoisotopic Mass: 386.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 22
• XLogP3: 4.8
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Color/Form: Gray solid
• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 230 º C (decomposition)
• Boiling Point: 630°Cat760mmHg
• Flash Point: 334.8°C
• Refractive Index: 1.641
• Solubility: Almost insoluble (0.016 g/l) (25 º C),
• PSA: 78.51000
• LogP: 5.27560
• Solubility: Dissolved in DMSO

Propyl pyrazole triol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Propyl pyrazole triol

Recent Advances in the Study of Propyl Pyrazole Triol (263717-53-9) in Chemical Biology and Pharmaceutical Research

Propyl pyrazole triol (CAS: 263717-53-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its pyrazole core and triol functional groups, has been the subject of several studies aimed at elucidating its mechanism of action and exploring its utility in drug development. The following sections provide an overview of the latest research findings related to this molecule.

Recent studies have focused on the synthesis and optimization of Propyl pyrazole triol derivatives to enhance their biological activity and pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the triol moiety significantly improved the compound's solubility and bioavailability, making it a more viable candidate for oral administration. These findings are particularly relevant for the development of new therapeutics targeting metabolic disorders and inflammatory diseases.

In addition to its pharmacological potential, Propyl pyrazole triol has been investigated for its role as a key intermediate in the synthesis of more complex bioactive molecules. Researchers have utilized its pyrazole scaffold to design novel inhibitors targeting enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These inhibitors have shown promise in preclinical models of arthritis and neurodegenerative diseases, highlighting the versatility of 263717-53-9 as a building block in medicinal chemistry.

Another area of interest is the compound's potential application in cancer therapy. A recent study in Bioorganic & Medicinal Chemistry Letters reported that Propyl pyrazole triol derivatives exhibit selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of hypoxia-inducible factor (HIF). The study proposed that these derivatives could serve as a foundation for developing targeted therapies for hypoxic tumors, which are often resistant to conventional treatments.

Despite these promising developments, challenges remain in the clinical translation of Propyl pyrazole triol-based therapeutics. Issues such as metabolic stability, off-target effects, and scalability of synthesis need to be addressed in future research. Ongoing studies are exploring advanced drug delivery systems, such as nanoparticle formulations, to overcome these limitations and enhance the therapeutic efficacy of 263717-53-9 derivatives.

In conclusion, Propyl pyrazole triol (263717-53-9) represents a promising scaffold in chemical biology and pharmaceutical research, with applications ranging from anti-inflammatory agents to anticancer therapeutics. Continued research into its derivatives and mechanisms of action will likely yield valuable insights and novel drug candidates in the coming years. The compound's versatility and potential for optimization make it a focal point for interdisciplinary collaboration among chemists, biologists, and pharmacologists.